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Compound of Interest

Compound Name: 2-Tert-butyl-4-octylphenol

Cat. No.: B15179188

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
tert-butyl-4-octylphenol as a versatile raw material in organic synthesis. Its sterically hindered
phenolic structure makes it an excellent building block for a variety of value-added molecules,
including antioxidants, UV stabilizers, and potential bioactive compounds.

Synthesis of Hindered Phenolic Antioxidants

Hindered phenolic antioxidants are crucial for preventing oxidative degradation in organic
materials. 2-tert-butyl-4-octylphenol serves as a key intermediate in the synthesis of more
complex and potent antioxidants through reactions such as alkylation and the Mannich
reaction.

Ortho-Alkylation with Isobutylene

Further alkylation of 2-tert-butyl-4-octylphenol at the remaining ortho position with
isobutylene leads to the formation of 2,6-di-tert-butyl-4-octylphenol, a highly effective
antioxidant. This process enhances the steric hindrance around the hydroxyl group, increasing
its stability and radical-scavenging ability.

Table 1: Reaction Parameters for Ortho-Alkylation of 2-tert-butyl-4-octylphenol
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Parameter Value/Condition Reference
2-tert-butyl-4-octylphenol, Analogous to phenol
Reactants i
Isobutylene alkylation[1][2][3][4]
Catalyst Aluminum phenoxide [1]
Temperature 90 - 140 °C [1]
Pressure 5-20 bar [1]
Molar Ratio
19-26 [1]

(Isobutylene:Phenol)

. _ >95% (based on analogous
Typical Yield _
reactions)

Experimental Protocol: Synthesis of 2,6-di-tert-butyl-4-octylphenol

o Catalyst Preparation: In a dry, inert atmosphere reactor, add 2-tert-butyl-4-octylphenol and
a catalytic amount of aluminum metal. Heat the mixture to 120-180°C to activate the
aluminum phenoxide catalyst.

» Alkylation: Cool the mixture to the reaction temperature of 90-125°C. Introduce a stream of
isobutylene into the reactor, maintaining the pressure between 10-20 bar.

» Reaction Monitoring: Monitor the reaction progress by gas chromatography (GC) to
determine the conversion of the starting material.

o Work-up: Upon completion, cool the reactor and carefully quench the catalyst with water.
Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by vacuum distillation to yield pure 2,6-di-tert-butyl-4-octylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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